Cas no 112831-08-0 (6-methoxy-2-[(3-methoxyphenyl)methyl]-3-methylbenzonitrile)

• Product Name: 6-methoxy-2-[(3-methoxyphenyl)methyl]-3-methylbenzonitrile
• CAS No: 112831-08-0
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• CID: 2609617
• PubChem ID: 14198019
• Update Time: 2025-04-21

6-methoxy-2-[(3-methoxyphenyl)methyl]-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-2-[(3-methoxyphenyl)methyl]-3-methylbenzonitrile
• DTXSID90557255
• 112831-08-0

• Inchi： 1S/C17H17NO2/c1-12-7-8-17(20-3)16(11-18)15(12)10-13-5-4-6-14(9-13)19-2/h4-9H,10H2,1-3H3
• InChI Key： DFRYNLMZSUBPSX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=C(C=1C#N)CC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 267.125928785Da
• Monoisotopic Mass: 267.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.3Ų